Cas no 31528-46-8 (6,7-Dehydro Norethindrone)

6,7-Dehydro Norethindrone Properties

Names and Identifiers

• 6(7)-didehydronorethindrone
• 6,7-Dehydro Norethindrone
• (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• 17-Hydroxy-19-nor-17alpha-pregna-4,6-dien-20-yn-3-one (6,7-Didehydronorethisterone)
• AKOS032958253
• 6,7-Dehydronorethindrone
• UNII-9Z4TNT6U8T
• NORETHISTERONE IMPURITY A [EP IMPURITY]
• 19-Norpregna-4,6-dien-20-yn-3-one, 17-hydroxy-, (17alpha)-
• DTXSID10623461
• (17alpha)-17-hydroxy-19-norpregna-4,6-dien-20-yn-3-one
• 9Z4TNT6U8T
• 17-HYDROXY-19-NOR-17.ALPHA.-PREGNA-4,6-DIEN-20-YN-3-ONE
• 17.ALPHA.-ETHYNYL-17.BETA.-HYDROXYESTRA-4,6-DIEN-3-ONE
• 17alpha-Ethynyl-17beta-hydroxyestra-4,6-dien-3-one
• 19-NORPREGNA-4,6-DIEN-20-YN-3-ONE, 17-HYDROXY-, (17.ALPHA.)-
• SCHEMBL2833264
• 31528-46-8
• 17-Hydroxy-19-nor-17alpha-pregna-4,6-dien-20-yn-3-one
• Norethisterone impurity A [EP]
• Norethisterone Imp. A (EP); 17-Hydroxy-19-nor-17alpha-pregna-4,6-dien-20-yn-3-one; 6,7-Didehydronorethisterone; Norethisterone Impurity A
• +Expand

• InChIKey： SWNFRSGMYREPFG-XGXHKTLJSA-N
• Inchi： InChI=1S/C20H24O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,4,6,12,15-18,22H,5,7-11H2,2H3/t15-,16+,17+,18-,19-,20-/m0/s1
• SMILES： CC12CCC3C4CCC(=O)C=C4C=CC3C1CCC2(C#C)O

Computed Properties

• Exact Mass: 296.17800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 296.177630004g/mol
• Heavy Atom Count: 22
• Complexity: 633
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 3.26850
• PSA: 37.30000